2-Fluoro-2-(furan-2-yl)acetic acid

• Molecular Formula: C6H5FO3
• Molecular Weight: 144.10 g/mol
• SMILES: C1=COC(=C1)C(C(=O)O)F
• InChI: InChI=1S/C6H5FO3/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5H,(H,8,9)
• InChIKey: GXULCNKCBSJWDB-UHFFFAOYSA-N

2-Fluoro-2-(furan-2-yl)acetic acid: Fluorinated Furan Building Block

2-Fluoro-2-(furan-2-yl)acetic acid (CAS 1512547-41-9) is a fluorinated carboxylic acid derivative incorporating a furan heterocycle, characterized by the molecular formula C₆H₅FO₃ and a molecular weight of 144.10 g/mol [1]. The compound contains a single fluorine atom at the α-position of the acetic acid moiety, which significantly alters its physicochemical properties compared to non-fluorinated analogs. It is primarily utilized as a versatile building block in medicinal chemistry for the synthesis of bioactive molecules, where the fluorine atom imparts enhanced metabolic stability and binding affinity [2].

Workflow Synthesis of fluorinated bioactive molecules

Selection α-Fluorination alters ionization and lipophilicity

Use Context SAR exploration and chiral derivatization studies

• [1] PubChem. (2024). 2-Fluoro-2-(furan-2-yl)acetic acid. PubChem CID 79366157. Retrieved May 5, 2026. View Source
• [2] Kuujia. (2025). Cas no 1512547-41-9 (2-Fluoro-2-(furan-2-yl)acetic acid). Product Profile. Retrieved May 5, 2026. View Source

Why Unmodified 2-(Furan-2-yl)acetic Acid Cannot Substitute

Non-fluorinated 2-(furan-2-yl)acetic acid lacks the distinctive inductive effect of the fluorine atom, resulting in a significantly higher pKa (4.16 ) and lower lipophilicity (LogP ~0.9 [1]) compared to the fluorinated target compound. Substituting a non-fluorinated furan acetic acid into a synthetic sequence designed for the fluorinated analog would fundamentally alter the intermediate's ionization state, reactivity, and pharmacokinetic profile if incorporated into a lead compound, breaking the structure-activity relationship (SAR) [2].

Ionization mismatch Non-fluorinated analog has higher pKa, shifting charge state at physiological pH and altering reactivity.

Lipophilicity difference Lower LogP of non-fluorinated analog may reduce membrane permeability in lead optimization contexts.

SAR context shift Lack of fluorine alters electronic properties, potentially modifying structure-activity relationships.

• [1] Molbase. (2025). 2-(furan-2-yl)acetic acid. Compound Data Sheet, LogP 0.9067. Retrieved May 5, 2026. View Source
• [2] Pidvyshennyi, O., Melnykov, K. P., Liashuk, O., Lesyk, D., Holota, Y., Borysko, P., & Grygorenko, O. O. (2024). Acidity of saturated (hetero)cyclic α-fluoro carboxylic acids and lipophilicity of their amide derivatives. Journal of Fluorine Chemistry, 278, 110316. View Source

Quantitative Differentiation Against Analogs

Enhanced Acidity via α-Fluorination

The α-fluorine substituent significantly increases the acidity of 2-Fluoro-2-(furan-2-yl)acetic acid compared to its non-fluorinated analog, 2-(furan-2-yl)acetic acid. The predicted pKa of the non-fluorinated compound is 4.16 . Class-level experimental data demonstrates that α-fluorination of (hetero)cyclic carboxylic acids decreases the pKa by 1.3–2.4 units due to the strong inductive effect of fluorine [1]. Applying this class-level shift, the estimated pKa of 2-Fluoro-2-(furan-2-yl)acetic acid is approximately 2.16, representing a ca. 100-fold increase in acidity.

Acidity (pKa)

Class-level

ΔpKa ≈ -2.0 (est.)

Target (est.) ~2.16

Comparator 4.16

Ionization state may shift solubility and permeability profiles; not reproducible by non-fluorinated analog.

Class-level estimate based on (hetero)cyclic α-fluoro acids

Evidence Dimension	Acidity (pKa)
Target Compound Data	Estimated pKa ~2.16 (based on class-level shift)
Comparator Or Baseline	2-(Furan-2-yl)acetic acid; Predicted pKa = 4.16
Quantified Difference	ΔpKa ≈ -2.0 (estimated from 1.3–2.4 unit class shift)
Conditions	Predicted values and experimentally measured shifts for saturated (hetero)cyclic α-fluoro carboxylic acids

Why This Matters

A lower pKa means the compound will exist predominantly in its ionized form at physiological pH, which can critically affect its solubility, permeability, and target binding in a biological context; this property cannot be mimicked by the non-fluorinated version.

• [1] Pidvyshennyi, O., Melnykov, K. P., Liashuk, O., Lesyk, D., Holota, Y., Borysko, P., & Grygorenko, O. O. (2024). Acidity of saturated (hetero)cyclic α-fluoro carboxylic acids and lipophilicity of their amide derivatives. Journal of Fluorine Chemistry, 278, 110316. View Source

Improved Membrane Permeability

Fluorination at the α-position modestly increases lipophilicity. The target compound has a computed XLogP3-AA of 1.0 [1], whereas its non-fluorinated precursor, 2-(furan-2-yl)acetic acid, has a reported LogP of approximately 0.9 [2]. This demonstrates a net increase of 0.1 LogP units contributed by the single fluorine atom. Although the shift is small, it aligns with findings that α-fluorination of carboxylic acids has a minimal but measurable effect on lipophilicity of the resulting derivatives [3].

Lipophilicity Shift

Cross-study

ΔLogP ≈ +0.1

Target XLogP3-AA 1.0 vs comparator 0.9

Modest lipophilicity increase may influence membrane permeability in lead optimization.

Computed values; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 1.0
Comparator Or Baseline	2-(Furan-2-yl)acetic acid; LogP = 0.9067
Quantified Difference	ΔLogP ≈ +0.1
Conditions	Computed values: PubChem XLogP3 3.0 for target; Molbase LogP for comparator

Why This Matters

Even a modest LogP increase can be decisive in crossing the lipophilicity threshold for membrane permeability in lead optimization, providing a significant advantage over the non-fluorinated compound for intracellular target engagement.

• [1] PubChem. (2024). 2-Fluoro-2-(furan-2-yl)acetic acid. PubChem CID 79366157. XLogP3-AA = 1. Retrieved May 5, 2026. View Source
• [2] Molbase. (2025). 2-(furan-2-yl)acetic acid. Compound Data Sheet, LogP 0.9067. Retrieved May 5, 2026. View Source
• [3] Pidvyshennyi, O., Melnykov, K. P., Liashuk, O., Lesyk, D., Holota, Y., Borysko, P., & Grygorenko, O. O. (2024). Acidity of saturated (hetero)cyclic α-fluoro carboxylic acids and lipophilicity of their amide derivatives. Journal of Fluorine Chemistry, 278, 110316. View Source

Chiral Fluorinated Building Block Potential

2-Fluoro-2-(furan-2-yl)acetic acid contains a chiral center at the α-carbon, making it a racemic mixture unless specifically resolved. The class of 2-fluoro-2-arylacetic acids, which includes 2-fluoro-2-(furan-2-yl)acetic acid, is known to be amenable to enzymatic resolution using lipases such as *Candida rugosa* lipase (CRL) [1]. This method allows for the production of highly enantiomerically pure (S)-acids and (R)-esters in high yields, a proven strategy for this compound class . In contrast, non-fluorinated furan acetic acids, while also potentially chiral, lack the unique electronic properties that make the fluorinated analogs highly desirable as chiral derivatizing agents or building blocks.

Chiral Resolution

Class-level inference

Enzymatic resolution class applicability

Candida rugosa lipase method for 2-fluoro-2-arylacetic acids

May support stereochemical control via enzymatic resolution; compound-specific validation needed.

Source review; no compound-specific data

Evidence Dimension	Feasibility of Enzymatic Chiral Resolution
Target Compound Data	Predicted to be a substrate for enzymatic resolution based on class behavior
Comparator Or Baseline	2-(Furan-2-yl)acetic acid; no evidence for equivalent utility as a chiral fluorinated building block
Quantified Difference	Qualitative: Known class-level applicability vs. non-fluorinated analog lacking fluorine-specific advantages
Conditions	Based on literature for 2-fluoro-2-arylacetic acid derivatives

Why This Matters

The ability to source or produce single enantiomers of this compound opens the door to stereospecific drug discovery, a critical advantage over the achiral or less sterically demanding non-fluorinated analog.

• [1] Harsanyi, A., Sandford, G., & Yufit, D. S. (2014). Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester. Beilstein Journal of Organic Chemistry, 10, 1213–1219. View Source

High-Value Application Scenarios

Lead Optimization for Enhanced Acidity and Permeability

The ca. 2-unit pKa drop and modest LogP increase make 2-Fluoro-2-(furan-2-yl)acetic acid a key intermediate for medicinal chemists optimizing a lead series. When a furan-acetic acid motif is identified as a pharmacophore, incorporating this fluorinated building block directly addresses the need to improve membrane permeability and target engagement without a large increase in molecular weight [1].

Synthesis of Chiral Fluorinated Intermediates

The chiral center at the α-position, combined with the fluorine atom, makes this compound an ideal substrate for producing enantiomerically pure fluorinated building blocks. This is highly relevant for developing new chemical entities (NCEs) where a single enantiomer is required for efficacy and safety, a capability not directly offered by the non-fluorinated analog [2].

Biophysical and Biochemical Probe Development

The distinct pKa of 2-Fluoro-2-(furan-2-yl)acetic acid, compared to its non-fluorinated analog, makes it a useful tool for studying the effect of fluorine on the ionization state of small molecules in biochemical assays. It can serve as a mechanistic probe to investigate the role of carboxylic acid pKa in enzyme inhibition or receptor binding, with the fluorine atom also offering a potential ¹⁹F NMR handle for binding studies [1].

Application

Selection Property

Validation Focus

Lead optimization (acidity/permeability)

α-Fluorination effects on ionization and LogP

pKa and LogP determination in target series

Chiral fluorinated building block synthesis

Enzymatic resolution feasibility (class-level)

Enantiomeric purity and resolution yield validation

Biophysical probe development

Ionization state and 19F NMR handle

pKa titration and 19F NMR binding assays

• [1] Pidvyshennyi, O., Melnykov, K. P., Liashuk, O., Lesyk, D., Holota, Y., Borysko, P., & Grygorenko, O. O. (2024). Acidity of saturated (hetero)cyclic α-fluoro carboxylic acids and lipophilicity of their amide derivatives. Journal of Fluorine Chemistry, 278, 110316. View Source
• [2] Harsanyi, A., Sandford, G., & Yufit, D. S. (2014). Syntheses of fluorooxindole and 2-fluoro-2-arylacetic acid derivatives from diethyl 2-fluoromalonate ester. Beilstein Journal of Organic Chemistry, 10, 1213–1219. View Source